2-[2-(2-Methylpropanesulfonyl)ethyl]piperidine

• Molecular Formula: C11H23NO2S
• Molecular Weight: 233.37 g/mol
• IUPAC Name: 2-[2-(2-methylpropylsulfonyl)ethyl]piperidine
• InChI: InChI=1S/C11H23NO2S/c1-10(2)9-15(13,14)8-6-11-5-3-4-7-12-11/h10-12H,3-9H2,1-2H3
• InChI Key: LNYZXJOPTJCREK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)CCC1CCCCN1

Description

Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state. It plays a crucial role in medicinal chemistry, serving as a fundamental building block for drug design . Our focus here is on a specific piperidine derivative: 2-[2-(2-Methylpropanesulfonyl)ethyl]piperidine .

Chemical Reactions Analysis

While the exact reactions for 2-[2-(2-Methylpropanesulfonyl)ethyl]piperidine remain elusive, we can discuss general reactions associated with piperidines:

Hydrogenation: Reduction of piperidine rings.

Cyclization: Formation of piperidine rings from suitable precursors.

Amination: Introduction of amino groups.

Multicomponent reactions: Efficient methods for constructing piperidine derivatives.

Common reagents and conditions vary depending on the specific reaction. Major products may include substituted piperidines, spiropiperidines, or condensed piperidines.

Scientific Research Applications

This compound finds applications across several fields:

Medicine: Piperidine derivatives are essential in drug development.

Chemistry: Researchers explore piperidines as versatile intermediates in organic synthesis.

Biology: Piperidines may exhibit biological activity, making them relevant in biochemistry and pharmacology.

Industry: Their use extends to the production of pharmaceuticals and agrochemicals.

Comparison with Similar Compounds

While I don’t have direct information on similar compounds, it’s worth exploring related piperidine derivatives to highlight its uniqueness.